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Compound of Interest

Compound Name: Ethyl 2,4-dioxohexanoate

Cat. No.: B078159

Essential Safety and Handling Guide for Ethyl 2,4-
dioxohexanoate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 2,4-dioxohexanoate.
Adherence to these procedures is essential for ensuring laboratory safety and maintaining
experimental integrity. Before beginning any work, all users must review the complete Safety
Data Sheet (SDS) provided by the supplier.

Core Safety and Personal Protective Equipment (PPE)

Ethyl 2,4-dioxohexanoate is a flammable liquid and vapor, necessitating careful handling to
minimize exposure and risk.[1] The following personal protective equipment is mandatory when
handling this compound.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves.[2][3] Consider
double-gloving for added

protection.

Provides a barrier against skin
contact. Nitrile offers good
chemical resistance against a

range of chemicals.[2][3]

Eye Protection

Chemical splash goggles or a
face shield.[1][2]

Protects against accidental
splashes, which could cause

eye irritation.

Body Protection

A fully buttoned laboratory
coat.[2]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A
respirator (e.g., N95 or higher)

may be required if handling

Prevents inhalation of vapors

) ] or aerosols.
outside a fume hood or if
aerosolization is possible.[2]
Quantitative Data

Property Value Source
Molecular Formula C8H1204 [4]
Molecular Weight 172.18 g/mol [4]
Appearance Yellow Liquid [5]
Boiling Point 100-105 °C @ 6.00 mm Hg [4]16]
Flash Point 95.00 °C (203.00 °F) TCC [6]
Specific Gravity 1.103t01.109 @ 25 °C [6]

Oral LD50 (Rat)

6450 mg/kg

[6]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step workflow for the safe handling of Ethyl 2,4-

dioxohexanoate.
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Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
area.[1][5] Keep it away from heat, sparks, open flames, and other sources of ignition.[1]
Ground and bond the container and receiving equipment to prevent static discharge.[1]

Handling and Use

Engineering Controls: All handling of Ethyl 2,4-dioxohexanoate should be conducted in a
certified chemical fume hood to ensure adequate ventilation.[1] Use explosion-proof
electrical, ventilating, and lighting equipment.[1]

Personal Protective Equipment: Always wear the mandatory PPE as outlined in the table
above.

Dispensing: When transferring the liquid, use only non-sparking tools.[1]

Labeling: Clearly label all prepared solutions with the chemical name, concentration, solvent,
date of preparation, and appropriate hazard symbols.

Hygiene: Change any contaminated clothing immediately.[1] Wash hands thoroughly after
handling the substance.[1]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation Move the person to fresh air.[1]

i Take off immediately all contaminated clothing.
Skin Contact ] o
Rinse skin with water/shower.[1]

Rinse out with plenty of water. Remove contact
Eye Contact lenses if present and easy to do. Continue

rinsing.

) Make the victim drink water (two glasses at
Ingestion . .
most). Consult a doctor if feeling unwell.[1]

Fi In case of fire, use dry sand, dry chemical, or
ire
alcohol-resistant foam to extinguish.[1]

Spill Management Workflow

The following diagram outlines the procedural steps for managing a spill of Ethyl 2,4-
dioxohexanoate.

Cleanup Procedure Final Steps

— e | po— ;
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Click to download full resolution via product page
Caption: Workflow for handling a chemical spill.
Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[1]

e Chemical Waste: Do not mix with other waste. Leave chemicals in their original containers.

[1]
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o Contaminated Materials: Handle uncleaned containers and other contaminated materials as
you would the product itself.[1] Collect contaminated consumables (e.g., gloves, absorbent
pads) in a dedicated, sealed, and clearly labeled hazardous waste container.

» Disposal: Dispose of contents and container to an approved waste disposal plant.[1] Do not
let the product enter drains, as there is a risk of explosion.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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